Cas no 2235-00-9 (1-ethenylazepan-2-one)

1-Ethenylazepan-2-one is a cyclic amide compound featuring a seven-membered lactam ring with an ethenyl substituent at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of functionalized caprolactam derivatives. Its unsaturated side chain offers versatility for further chemical modifications, such as polymerization or cross-coupling reactions. The compound's stability under standard conditions and compatibility with a range of reagents enhance its utility in pharmaceutical and materials science research. Its well-defined molecular framework also facilitates studies in ring-expansion chemistry and heterocyclic compound development.
1-ethenylazepan-2-one structure
1-ethenylazepan-2-one structure
Product Name:1-ethenylazepan-2-one
CAS No:2235-00-9
MF:C8H13NO
MW:139.194922208786
MDL:MFCD00080693
CID:42655
PubChem ID:87577863
Update Time:2025-05-28

1-ethenylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Vinylazepan-2-one
    • N-Vinylcaprolactam
    • 1-Ethenylazepan-2-one
    • 1-Vinylhexahydro-2H-azepin-2-one
    • 1-Ethenylhexahydro-2H-azepin-2-one
    • N-Vinyl-epsilon-caprolactam
    • N-Vinyl-epsilon-caprolactam (stabilized with HO-TEMPO)
    • 1-vinyl-perhydro-azepin-2-one
    • NVCL
    • n-vinyl
    • N-Vinyl-2-Caprolactam
    • N-VinylcaprolaCLaM
    • N-VINYL-E-CAPROLACTAM
    • N-Vinyl-ε-caprolactam
    • VCAP
    • vinyl caprolactam
    • 2H-Azepin-2-one, 1-ethenylhexahydro-
    • KFC10CY9UP
    • 1-vinylazaperhydroepin-2-one
    • Poly-N-vinylcaprolactam
    • 2H-Azepin-2-one, 1-ethenylhexahydro-, homopolymer
    • DSSTox_RID_79727
    • DSSTox_CID_21423
    • DSSTox_GSID_41
    • NVC
    • Diglucosylgallic acid
    • N-Vinylcaprolactam,98%
    • 1-ethenylazepan-2-one
    • MDL: MFCD00080693
    • Inchi: 1S/C8H13NO/c1-2-9-7-5-3-4-6-8(9)10/h2H,1,3-7H2
    • InChI Key: JWYVGKFDLWWQJX-UHFFFAOYSA-N
    • SMILES: C=CN1C(=O)CCCCC1

Computed Properties

  • Exact Mass: 139.10000
  • Monoisotopic Mass: 139.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Color/Form: White solid
  • Density: 1.029 g/mL at 25 °C(lit.)
  • Melting Point: 34.0 to 38.0 deg-C
  • Boiling Point: 128 °C/21 mmHg(lit.)
  • Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
  • Refractive Index: 1.
  • Water Partition Coefficient: Soluble in water (partly).
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 20.31000
  • LogP: 1.47040
  • Solubility: Not determined

1-ethenylazepan-2-one Security Information

1-ethenylazepan-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-ethenylazepan-2-one Pricemore >>

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1-ethenylazepan-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:2235-00-9)N-Vinylcaprolactam
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Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:2235-00-9)
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Quantity:25KG,200KG,1000KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2235-00-9)N-乙烯基己内酰胺
Order Number:LE1633654;LE4841;LE18939
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Quantity:25KG,200KG,1000KG
Purity:99%
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2235-00-9)N-Vinylcaprolactam
sfd9891;1633654
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:2235-00-9)
SFD1067
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email